tert-Butyl 2-bromo-4-fluorobenzoate
Cat. No. B1294262
M. Wt: 275.11 g/mol
InChI Key: NCGLBILYMNWPMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08841462B2
Procedure details
To a solution of 2-bromo-4-fluoro-benzoic acid tert-butyl ester (10.0 g, 36 mmol) in THF (100 mL) at −78° C. under an atmosphere of nitrogen was added lithium diisopropylamide (1.8M solution, 20 mL, 36 mmol) dropwise. The reaction mixture was stirred for 1.25 hours before adding DMF (10 mL) then stirred for a further 10 minutes before quenching with acetic acid (3 mL). The products were partitioned between ethyl acetate and water, the organic layer was separated, washed with brine, dried (Na2SO4), filtered and concentrated in vacuo to give a yellow oil which crystallized on standing. The crude product was triturated in cyclohexane to give the title compound as a yellow solid (6.8 g, 62%). 1H NMR (CDCl3, 400 MHz) 10.38 (1H, s), 7.80-7.73 (1H, m), 7.17 (1H, t, J=9.09 Hz), 1.62 (9H, s).
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:15])[C:7]1[CH:12]=[CH:11][C:10]([F:13])=[CH:9][C:8]=1[Br:14])([CH3:4])([CH3:3])[CH3:2].C([N-]C(C)C)(C)C.[Li+].CN([CH:27]=[O:28])C>C1COCC1>[C:1]([O:5][C:6](=[O:15])[C:7]1[CH:12]=[CH:11][C:10]([F:13])=[C:9]([CH:27]=[O:28])[C:8]=1[Br:14])([CH3:4])([CH3:2])[CH3:3] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(C1=C(C=C(C=C1)F)Br)=O
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C(C)(C)[N-]C(C)C.[Li+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 1.25 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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then stirred for a further 10 minutes
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Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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Details
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before quenching with acetic acid (3 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The products were partitioned between ethyl acetate and water
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a yellow oil which
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was triturated in cyclohexane
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Outcomes
Product
Details
Reaction Time |
1.25 h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(C1=C(C(=C(C=C1)F)C=O)Br)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.8 g | |
| YIELD: PERCENTYIELD | 62% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
